2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: 2-chloro-5-[methyl(methylsulfonyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C12H17ClN2O3S/c1-8(2)14-12(16)10-7-9(5-6-11(10)13)15(3)19(4,17)18/h5-8H,1-4H3,(H,14,16)
• InChI Key: GNJVBCDZAQUUJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C=CC(=C1)N(C)S(=O)(=O)C)Cl
• Molecular Formula: C12H17ClN2O3S
• Molecular Weight: 304.79 g/mol

Description

2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide is a chemical compound that is commonly used in scientific research for its unique properties. It is a member of the benzamide family and is known for its ability to act as a potent inhibitor of certain enzymes. In

Mechanism of Action

The mechanism of action of 2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide involves the binding of the compound to the active site of the enzyme. This binding results in the inhibition of the enzyme's activity, which can lead to changes in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide depend on the specific enzyme that is being inhibited. In general, the inhibition of enzymes can lead to changes in various biological processes, including cell signaling, metabolism, and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide in lab experiments is its ability to selectively inhibit certain enzymes. This allows researchers to study the role of these enzymes in various biological processes. However, one limitation of using this compound is that it may not be suitable for all experiments, as the inhibition of certain enzymes can have unintended effects on other biological processes.

Future Directions

There are several future directions for the use of 2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide in scientific research. One potential direction is the development of new inhibitors that are more selective and potent. Another direction is the use of this compound in the study of specific biological processes, such as cancer cell signaling or neurodegenerative diseases. Additionally, the use of this compound in combination with other inhibitors or drugs may lead to new therapeutic approaches for various diseases.

Scientific Research Applications

2-chloro-N-isopropyl-5-[methyl(methylsulfonyl)amino]benzamide has been extensively used in scientific research as an inhibitor of certain enzymes. It has been shown to inhibit the activity of several enzymes, including proteases, kinases, and phosphatases. This inhibition has been used to study the role of these enzymes in various biological processes.